Cas no 61346-92-7 (2,4-Hexadienoic acid, 6-(4-morpholinyl)-, ethyl ester, hydrochloride)

• Product Name: 2,4-Hexadienoic acid, 6-(4-morpholinyl)-, ethyl ester, hydrochloride
• CAS No: 61346-92-7
• MF: C₁₂H₂₀ClNO₃
• MW: 261.745102882385
• CID: 483036
• PubChem ID: 71396720
• Update Time: 2025-04-19

2,4-Hexadienoic acid, 6-(4-morpholinyl)-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid, 6-(4-morpholinyl)-, ethyl ester, hydrochloride
• ethyl 6-morpholin-4-ylhexa-2,4-dienoate,hydrochloride
• Ethyl 6-(morpholin-4-yl)hexa-2,4-dienoate--hydrogen chloride (1/1)
• DTXSID40818262
• 61346-92-7

• Inchi： 1S/C12H19NO3.ClH/c1-2-16-12(14)6-4-3-5-7-13-8-10-15-11-9-13;/h3-6H,2,7-11H2,1H3;1H
• InChI Key： DNXOCSQIHLPSRV-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC=CC=CC(=O)OCC)CC1

Computed Properties

• Exact Mass: 261.1133
• Monoisotopic Mass: 261.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77